Cas no 1365272-25-8 (4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide)

• Product Name: 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide
• CAS No: 1365272-25-8
• MF: C₁₆H₁₃FN₂O
• MW: 268.285627126694
• MDL: MFCD21609643
• CID: 2771792
• PubChem ID: 70699771
• Update Time: 2025-10-22

4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide
• 2'-Cyano-N-ethyl-3-fluoro[1,1'-biphenyl]-4-carboxamide
• DTXSID30742885
• MFCD21609643
• 2'-CYANO-N-ETHYL-3-FLUORO-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• BS-20765
• [1,1'-Biphenyl]-4-carboxamide, 2'-cyano-N-ethyl-3-fluoro-
• 1365272-25-8

• MDL： MFCD21609643
• Inchi： 1S/C16H13FN2O/c1-2-19-16(20)14-8-7-11(9-15(14)17)13-6-4-3-5-12(13)10-18/h3-9H,2H2,1H3,(H,19,20)
• InChI Key： WLWCLJQNMXGFNK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 268.10100
• Monoisotopic Mass: 268.10119120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.38000
• LogP: 3.68888

Additional information on 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide

Introduction to 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide (CAS No. 1365272-25-8)

4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1365272-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a cyano group at the 2-position of the phenyl ring and a fluorine substituent at the 2-position of the benzamide moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide contribute to its potential biological activity. The cyano group (-CN) is known to exhibit strong electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the fluorine atom (-F) is a common pharmacophore in medicinal chemistry, often used to enhance metabolic stability, binding interactions, and overall bioavailability. These structural elements suggest that this compound may possess properties suitable for interaction with biological targets, particularly in the context of enzyme inhibition or receptor binding.

In recent years, there has been growing interest in developing novel benzamide derivatives as therapeutic agents. Benzamides have been extensively studied for their role in various biological processes, including pain modulation, inflammation regulation, and anticancer activities. The specific substitution pattern in 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide positions it as a potential lead compound for further optimization. Researchers have been exploring its interactions with enzymes such as cyclooxygenase (COX) and carbonic anhydrase (CA), which are implicated in pain signaling and other physiological pathways.

One of the most compelling aspects of 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure, scientists can gain insights into how different functional groups influence biological activity. For instance, replacing the cyano group with other electron-withdrawing or donating groups could alter the compound's binding affinity and selectivity. Similarly, varying the length or nature of the N-ethyl side chain could impact solubility and pharmacokinetic properties. These modifications are crucial for developing drugs with improved efficacy and reduced side effects.

The fluorine atom in 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide also offers opportunities for further chemical manipulation. Fluorine substitution can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence protein-ligand interactions by altering electronic distributions and hydrophobicity. These properties make fluorinated compounds particularly attractive for drug development, as they often exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide. Molecular docking simulations and quantum mechanical calculations can predict how this compound interacts with biological targets at an atomic level. These computational methods complement experimental approaches by providing rapid assessments of binding affinities and potential side effects. By integrating computational predictions with experimental validation, researchers can accelerate the drug discovery process significantly.

The synthesis of 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions to form the amide bond, followed by selective functionalization at specific positions on the benzene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce fluorine atoms efficiently. The purity and yield of the final product are critical factors that influence its suitability for further biological testing.

In conclusion, 4-(2-cyanophenyl)-N-ethyl-2-fluorobenzamide (CAS No. 1365272-25-8) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activity. Its combination of cyano and fluoro substituents makes it an interesting molecule for further exploration in drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for benzamide derivatives, compounds like this one are likely to play a significant role in developing next-generation therapeutic agents.